Cas no 338777-79-0 (4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine)

• Product Name: 4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine
• CAS No: 338777-79-0
• MF: C₁₅H₁₅NO₂S₂
• MW: 305.415101289749
• MDL: MFCD00138831
• CID: 2944897
• PubChem ID: 3715624
• Update Time: 2025-10-28

4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine
• 4-(4-methylphenyl)sulfonyl-2,3-dihydro-1,4-benzothiazine
• 4-(4-methylbenzenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine
• HMS1368J07
• CS-0360506
• 338777-79-0
• AKOS001074312
• 6B-026
• MFCD00138831
• Z45456131
• Oprea1_776039
• 4-(4-METHYLBENZENESULFONYL)-2,3-DIHYDRO-1,4-BENZOTHIAZINE
• 4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzothiazine
• Bionet2_001585
• 4-Tosyl-3,4-dihydro-2H-benzo[b][1,4]thiazine

• MDL： MFCD00138831
• Inchi： 1S/C15H15NO2S2/c1-12-6-8-13(9-7-12)20(17,18)16-10-11-19-15-5-3-2-4-14(15)16/h2-9H,10-11H2,1H3
• InChI Key： DWEIFPISVLXERN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CC=CC=2SCC1)(=O)=O

Computed Properties

• Exact Mass: 305.05442107Da
• Monoisotopic Mass: 305.05442107Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.1Ų

Additional information on 4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine

Introduction to 4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine (CAS No. 338777-79-0)

4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine, identified by the chemical formula CAS No. 338777-79-0, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential biological activities. The presence of both a benzothiazine core and a sulfonyl group appended to a methylphenyl ring suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The benzothiazine scaffold is a well-known pharmacophore in medicinal chemistry, often featured in therapeutic agents targeting neurological disorders, cardiovascular diseases, and infections. Its ability to adopt multiple conformations and interact with various biological receptors makes it highly versatile. In 4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine, the sulfonyl group at the 4-position of the phenyl ring introduces additional polarity and reactivity, which could modulate its binding affinity and selectivity.

Recent advancements in computational chemistry have enabled the virtual screening of large chemical libraries to identify novel bioactive compounds. The structural features of 4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine make it an attractive candidate for such studies. By leveraging molecular docking simulations, researchers can predict potential interactions with enzymes and receptors involved in disease pathways. This approach has been instrumental in accelerating the discovery of lead compounds for drug development.

In vitro studies have begun to elucidate the pharmacological profile of 4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine. Initial experiments suggest that this compound exhibits moderate activity against certain bacterial strains, likely due to its sulfonamide moiety's ability to disrupt metabolic pathways essential for bacterial survival. Additionally, its benzothiazine core may interact with cellular components involved in inflammation and oxidative stress responses.

The synthesis of 4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine involves multi-step organic reactions, including sulfonylation and cyclization processes. The choice of starting materials and reaction conditions is critical to achieving high yields and purity. Advanced synthetic techniques such as flow chemistry have been explored to optimize these reactions, ensuring scalability for larger-scale production.

One of the most exciting aspects of 4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine is its potential as a scaffold for structure-based drug design. By modifying specific functional groups while retaining the core structure, chemists can fine-tune its pharmacological properties. For instance, replacing the methyl group on the phenyl ring with other substituents could alter electronic distributions and influence binding interactions.

The compound's solubility profile is another important consideration for its pharmaceutical applications. Poor solubility can limit bioavailability and therapeutic efficacy. Researchers are exploring strategies such as prodrug formulations or co-crystallization with solubilizing agents to enhance solubility without compromising stability.

Regulatory considerations also play a significant role in the development of new pharmaceuticals. Ensuring that 4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzothiazine meets safety and efficacy standards requires rigorous preclinical testing. This includes toxicity assessments, pharmacokinetic studies, and formulation development trials.

The future directions for research on CAS No. 338777-79-0 are promising. Investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological targets and mediates its effects. Additionally, exploring its potential in combination therapies could reveal synergistic benefits with existing drugs.

In conclusion,(CAS No.) 338777-79 represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for innovation in drug discovery and development. As our understanding of molecular interactions continues to grow,(CAS No.) 338777 will undoubtedly play a significant role in shaping the future of medicinal chemistry.